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Agarospirol: Core Chemical Data

The table below summarizes the key physicochemical properties of agarospirol identified from scientific

literature and chemical databases.

Property Details

IUPAC Name 2-[(3R,5R,6R)-6,10-dimethylspiro[4.5]dec-9-en-3-yl]propan-2-ol [1]

Chemical Formula C₁₅H₂₆O [2] [1]

Molecular Weight 222.3663 g/mol [2]

CAS Registry Number 1460-73-7 [2]

Classification Sesquiterpene alcohol [1]

Melting Point 56–58 °C [1]

Boiling Point 312 ± 11 °C [1]

Natural Source Essential oil of infected agarwood (Aquilaria agallocha Roxb.) [1]

Chemical Structure A spiro-terpenoid with a characteristic agarospirane carbon skeleton [1]
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Agarospirol in Context: Agarwood Formation &
Analysis

Agarospirol is one of many sesquiterpenes produced by Aquilaria trees as a defensive response to wounding

and fungal infection [3] [4] [5]. Its presence is a marker for the agarwood formation process.

Research Focus on Sesquiterpenes and Chromones

Current phytochemical research on agarwood primarily isolates and identifies sesquiterpenes and 2-(2-

phenylethyl)chromone derivatives as the two predominant classes of aromatic compounds [6] [7] [8].

While numerous new compounds in these classes have been reported, recent reviews and metabolomic

studies do not highlight agarospirol as a major focus of current quantitative comparative studies [7] [8].

Experimental Workflow for Metabolite Analysis

The following diagram outlines a generalized experimental workflow used in modern studies to identify and

compare volatile metabolites, like sesquiterpenes, across different agarwood samples [8].
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Generalized workflow for agarwood metabolite profiling using GC-MS.

Key methodological details based on recent studies include:

Sample Preparation: Agarwood samples are powdered and extracted with organic solvents like

acetone or ethanol, often using ultrasonication to improve efficiency [8] [7].
GC-MS Analysis: Separation and identification are typically performed using Gas Chromatography-

Mass Spectrometry (GC-MS) with a non-polar capillary column. Temperature programs are complex
to resolve the wide range of metabolites [8].

Chemical Profiling: The focus is often on the relative content of key aromatic compounds,
particularly 2-(2-phenylethyl)chromones and their derivatives, which are considered significant for

quality and bioactivity [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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